Cas no 1779955-00-8 (2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one)

• Product Name: 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one
• CAS No: 1779955-00-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4772733
• Update Time: 2025-06-27

2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one

• Inchi： 1S/C9H13N3O/c10-5-6-12-9(13)4-3-8(11-12)7-1-2-7/h3-4,7H,1-2,5-6,10H2
• InChI Key： SADAIPCZVMVQJB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN)N=C(C2CC2)C=C1

Additional information on 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one

Introduction to 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one (CAS No. 1779955-00-8) in Modern Chemical Biology

The compound 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one (CAS No. 1779955-00-8) represents a fascinating molecular scaffold that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyridazine core functionalized with an aminoethyl side chain and a cyclopropyl substituent, exhibits a unique structural and electronic profile that makes it a promising candidate for various biological applications.

At the heart of its appeal lies the pyridazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms. This structural motif is well-documented for its ability to interact with biological targets, including enzymes and receptors, due to its electron-deficient nature and planar geometry. The presence of the aminoethyl group further enhances its versatility, introducing both basicity and a flexible aliphatic chain that can modulate binding affinity and pharmacokinetic properties. The cyclopropyl substituent, on the other hand, contributes to steric constraints that can fine-tune molecular recognition processes.

In recent years, the development of novel therapeutic agents has increasingly relied on small molecules that can modulate complex biological pathways. The compound 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one has been explored in several contexts, particularly in the search for inhibitors of enzymes implicated in metabolic disorders and inflammatory diseases. Its dual functionality—combining the bioisosteric properties of pyridazine with the chelating capacity of the aminoethyl group—makes it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one that exhibit inhibitory activity against specific kinases. For instance, studies have shown that certain analogs can disrupt the activity of Janus kinases (JAKs), which are involved in inflammatory responses.

The structural features of this compound also make it amenable to further derivatization, allowing chemists to explore a wide spectrum of biological activities. The aminoethyl moiety provides a handle for covalent modifications, enabling the attachment of pharmacophores or probes for biochemical assays. Meanwhile, the pyridazine ring can be further functionalized through substitution at various positions to alter electronic properties and binding interactions.

Recent advances in medicinal chemistry have highlighted the importance of physicochemical properties such as solubility, metabolic stability, and oral bioavailability in drug design. The cyclopropyl group in 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one contributes to lipophilicity, which can influence membrane permeability and absorption rates. Optimization strategies have focused on balancing this lipophilicity with polar functional groups to achieve an optimal pharmacokinetic profile.

In addition to its kinase inhibition potential, this compound has been investigated for its effects on other biological targets. For example, preliminary studies suggest that it may interact with DNA repair enzymes or transcription factors, which could have implications for treating genetic disorders or cancer-related syndromes. The ability to modulate these processes underscores the versatility of the pyridazine scaffold and its derivatives.

The synthesis of 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one has been refined through multi-step organic reactions that build upon established synthetic methodologies for heterocyclic compounds. Key steps typically involve condensation reactions between cyclopropanecarbonitrile derivatives and hydrazine hydrate to form the pyridazine core, followed by nucleophilic substitution or alkylation to introduce the aminoethyl group. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields.

The pharmacological evaluation of this compound has been complemented by computational approaches such as molecular docking simulations. These studies have helped elucidate binding modes and predict interactions with target proteins at an atomic level. By integrating experimental data with computational insights, researchers can rationally design analogs with enhanced potency and selectivity.

As interest in personalized medicine grows, compounds like 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one are being explored for their potential use in biomarker-driven therapies. Their ability to selectively modulate specific biological pathways makes them candidates for targeted interventions tailored to individual patient profiles. This aligns with broader trends in drug development toward more precise and effective treatments.

The future directions for research on this compound include expanding its chemical space through library synthesis programs and exploring novel applications in areas such as neurodegenerative diseases or infectious disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors by combining expertise in synthetic chemistry, biochemistry, and drug discovery.

In conclusion, 2-(2-aminoethyl)-6-cyclopropylpyridazin-3(2h)-one (CAS No. 1779955-00-8) stands as a testament to the innovative potential inherent in heterocyclic chemistry for addressing complex biological challenges. Its unique structural attributes offer a rich foundation for designing next-generation therapeutics that meet modern demands for efficacy, selectivity, and patient-centric care.